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Compound of Interest

Compound Name: Fe(lll)(TDCPP) chloride

Cat. No.: B1682961

In-Depth Technical Guide: Fe(lll)(TDCPP)
Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for the iron(lll) complex of meso-tetra(2,6-
dichlorophenyl)porphyrin chloride, commonly abbreviated as Fe(lll)(TDCPP) chloride. This
information is crucial for accurate experimental design, stoichiometric calculations, and data
analysis in various research applications, including catalysis and biomimetic studies.

Molecular Formula and Weight

The accurate determination of molecular formula and weight is fundamental for all quantitative
experimental work. The TDCPP ligand in this complex refers to meso-tetra(2,6-
dichlorophenyl)porphyrin. The central iron atom is in the +3 oxidation state, with a chloride ion

serving as the axial ligand and counterion.

Below is a summary of the molecular formula and the calculated molecular weight, along with

the constituent elements.
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Property Value

Chemical Formula CaaH20CloFeNa

Molecular Weight 979.57 g/mol

Ligand meso-tetra(2,6-dichlorophenyl)porphyrin
(TDCPP)

Metal Center Iron (Fe)

Oxidation State of Iron +3

Axial Ligand/Counterion Chloride (CI7)

Note: The molecular formula and weight have been consistently reported in chemical supplier
databases.[1][2]

Elemental Composition

A detailed breakdown of the elemental composition is provided below. The atomic weights used
for this calculation are the standard atomic weights as published by the International Union of
Pure and Applied Chemistry (IUPAC).[3][4][5]

Element Symbol Atomic Weight  Number of Total Mass (
(g/mol) Atoms g/mol )

Carbon C 12.011 44 528.484

Hydrogen H 1.008 20 20.160

Chlorine Cl 35.453 9 319.077

Iron Fe 55.845 1 55.845

Nitrogen N 14.007 4 56.028

Total 979.594

Note: Minor discrepancies in molecular weight between different sources can arise from the
use of different isotopic abundances or rounding of atomic weights.[6][7] The value of 979.57
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g/mol is a commonly cited value.[2]

Structural Representation

To visualize the relationship between the core components of Fe(lll)(TDCPP) chloride, the
following diagram illustrates the central iron atom coordinated by the TDCPP ligand and the
chloride counter-ion.
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Caption: Core components of Fe(lll)(TDCPP) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fe(lll)(TDCPP) chloride molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682961#fe-iii-tdcpp-chloride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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